3-Methyl-1-phenylpentan-2-one

• CAS No.: 27993-42-6
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 3-methyl-1-phenylpentan-2-one
• InChI: InChI=1S/C12H16O/c1-3-10(2)12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key: IJTQSJQDJKSMPC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)CC1=CC=CC=C1

Description

3-Methyl-1-phenylpentan-2-one, with the CAS number 27993-42-6, is an organic compound with the molecular formula C12H16O and a molecular weight of 176.255 g/mol . This compound is of significant interest in scientific research, particularly in the field of organic chemistry and forensic analysis. Its structure, featuring a phenyl group and a ketone functionality, classifies it within a family of compounds studied as synthetic intermediates and in relation to psychoactive substances. Research indicates that this compound and its structural analogs can be encountered as by-products in the synthesis of certain cathinone derivatives, a class of designer drugs . The identification and spectroscopic characterization of such by-products are crucial for forensic scientists to understand synthesis routes and impurity profiles of seized materials . As a supplier, we provide 3-Methyl-1-phenylpentan-2-one as a high-purity analytical reference standard to support these vital research efforts. Disclaimer: This product is intended for research and analysis purposes only in controlled laboratory settings. It is strictly labeled "For Research Use Only" and is not intended for human or animal consumption, nor for any diagnostic, therapeutic, or personal use. Researchers should handle this material in accordance with all applicable local, state, and federal regulations.

Comparison with Similar Compounds

Research Findings and Functional Insights

• Electronic Effects : Electron-donating groups (e.g., methoxy in 3-(3,4-dimethoxyphenyl)pentan-2-one) enhance resonance stabilization, favoring electrophilic aromatic substitution reactions. In contrast, electron-withdrawing groups (e.g., -CF₃ in 1-[3-(trifluoromethyl)phenyl]pentan-2-one) direct reactivity to meta positions .
• Steric Considerations : Branching near the ketone group (e.g., 3-methyl vs. 4-methyl isomers) influences boiling points and synthetic accessibility .

Q & A

Q. How can researchers optimize the synthesis of 3-Methyl-1-phenylpentan-2-one while ensuring safety and yield?

• Methodological Answer : Synthesis optimization involves selecting appropriate precursors (e.g., ketones or alcohols) and catalysts (e.g., acid/base-mediated reactions). Protective measures, such as using gloves, goggles, and fume hoods, are critical due to the compound’s potential skin/eye irritation . Reaction conditions (temperature, solvent polarity) should be tailored to minimize side products like sulfoxides or alcohols, as seen in structurally similar compounds . Pilot-scale reactions in continuous flow reactors may enhance reproducibility for industrial translation .

Q. What spectroscopic techniques are recommended for structural confirmation of 3-Methyl-1-phenylpentan-2-one and its derivatives?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) is essential for verifying the carbonyl group and phenyl substituents. X-ray crystallography, as applied to analogs like (2R,3R)-1-(4-Chlorophenyl)-2-[(S)-2-nitro-1-phenylethyl]-3-phenylpentan-1-one, provides definitive stereochemical data . Gas Chromatography-Mass Spectrometry (GC-MS) can validate purity, as demonstrated in Kanto Reagents’ quality control protocols .

Q. How should researchers handle waste generated during 3-Methyl-1-phenylpentan-2-one synthesis?

• Methodological Answer : Follow institutional guidelines for hazardous waste segregation. Organic solvents and reaction byproducts (e.g., sulfones from oxidation) must be stored in labeled containers and processed by certified waste management services to prevent environmental contamination .

Advanced Research Questions

Q. How do structural modifications (e.g., trifluoromethyl or thiophenyl groups) influence the reactivity of 3-Methyl-1-phenylpentan-2-one analogs?

• Methodological Answer : Substituent position and electronic effects significantly alter reactivity. For example:

Substituent	Position	Impact
Trifluoromethyl	Para (C₆H₄-CF₃)	Enhances electrophilicity of carbonyl, aiding nucleophilic additions
Thiophenyl	Heterocyclic (C₄H₃S-CH₃)	Introduces sulfur-mediated redox activity, useful in catalytic studies
Computational modeling (DFT) can predict electronic effects, while comparative kinetic studies validate experimental outcomes.

Q. What strategies resolve contradictions in reported biological activity data for 3-Methyl-1-phenylpentan-2-one derivatives?

• Methodological Answer : Discrepancies in antimicrobial or antioxidant assays may arise from variations in cell lines, solvent systems, or purity thresholds. To address this:

• Replicate studies under standardized OECD/ISO protocols.
• Cross-validate using orthogonal assays (e.g., disc diffusion vs. microbroth dilution for antimicrobial activity) .
• Perform meta-analyses of existing data, as suggested in qualitative research frameworks .

Q. How do safety thresholds for 3-Methyl-1-phenylpentan-2-one in fragrance applications align with toxicological data?

• Methodological Answer : The IFRA Standard limits (e.g., 0.1–5% in cosmetics) are based on dermal sensitization QRA2 models and acute toxicity studies . Compare these limits with in vitro data (e.g., HepG2 cell viability assays) and in vivo murine models (Table B-1 in ) to assess risk margins. Adjust application scenarios (e.g., rinse-off vs. leave-on products) using probabilistic exposure models .